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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. The information provided is for technical and informational purposes only and

does not constitute medical or safety advice. Barium cadmium laurate is a hazardous

substance and should only be handled by trained professionals in appropriate settings.

Executive Summary
Barium cadmium laurate, a salt of lauric acid containing both barium and cadmium, is a

compound of significant toxicological concern. While specific toxicity data for the combined salt

is scarce, a comprehensive assessment of its constituent metals, particularly cadmium, reveals

a profile of severe systemic toxicity. The primary driver of the toxicity of barium cadmium

laurate is the cadmium ion, a well-established human carcinogen and multi-organ toxicant.

Barium, while also toxic, contributes a different spectrum of effects, primarily targeting the

cardiovascular and nervous systems. This guide synthesizes the available toxicological data for

soluble cadmium and barium compounds, presenting quantitative toxicity metrics, detailing

experimental methodologies from key studies, and elucidating the molecular signaling

pathways involved in their toxic mechanisms.
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Property Value Reference

Chemical Name Barium cadmium laurate [1]

Synonyms

Lauric acid, barium cadmium

salt; Dodecanoic acid, barium

cadmium salt

[1][2]

CAS Number 15337-60-7 [1][2]

Molecular Formula C12H24O2.xBa.xCd [1][2]

Molecular Weight
450.06 g/mol (for the laurate

component)
[2][3]

Toxicological Data
The toxicity of barium cadmium laurate is best understood by examining the toxicological

profiles of its soluble metal components. The data presented below is derived from studies on

soluble cadmium and barium salts, which are considered relevant surrogates due to the

anticipated dissociation of barium cadmium laurate in biological systems.
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Parameter Value Species Route Compound Source

LD50
107-327

mg/kg bw

Rat (Sprague

Dawley)
Oral

Cadmium

chloride
[4]

LD50
280 mg/kg

bw
Rat Oral

Cadmium

sulfate
[4][5]

LC50

>4.5 mg/m³

(2-hour

exposure)

Rat (Sprague

Dawley)
Inhalation

Cadmium

chloride
[4]

NOAEL

(Reproductiv

e)

4 mg/kg

bw/day
Rat (Wistar) Oral

Cadmium

chloride
[4]

LOAEL

(Reproductiv

e)

40 mg/kg

bw/day
Rat (Wistar) Oral

Cadmium

chloride
[4]

NOAEL

(Inhalation,

13-week)

0.025 mg/m³ Rat Inhalation
Cadmium

oxide
[4]

LOAEL

(Carcinogenic

ity)

0.03 mg/m³ Rat (Wistar) Inhalation
Cadmium

chloride
[4]
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Parameter Value Species Route Compound Source

LD50
408 mg/kg

bw (male)
Rat Oral

Barium

chloride
[6]

LD50
419 mg/kg

bw (female)
Rat Oral

Barium

chloride
[6]

LD50

(dermal)

>2,000 mg/kg

bw
Rat Dermal

Barium

chloride
[6]

NOAEL (13-

week)

2,000 ppm in

drinking

water (~110

mg Ba/kg

bw/day for

male rats)

Rat Oral

Barium

chloride

dihydrate

[3][6]

NOAEL (2-

year)

2,500 ppm in

drinking

water (60-75

mg Ba/kg

bw/day)

Rat Oral

Barium

chloride

dihydrate

[6]

Experimental Protocols
Detailed methodologies for key toxicological studies are summarized below. These summaries

are based on available information from comprehensive toxicological reports. For complete

details, the original study publications should be consulted.

Acute Oral Toxicity Study of Barium Chloride in Rats
Guideline: Based on OECD Test Guideline 401.[7]

Test Substance: Barium chloride in deionized water.

Species: Rats.

Administration: Oral gavage.
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Dosage: A range of doses from 60 to 960 mg/kg body weight.

Animals per Group: 10 animals per sex per dose group.

Observations: Animals were observed for clinical signs of toxicity and mortality for at least 14

days post-administration.[7] Body weight was recorded periodically.

Endpoint: Determination of the median lethal dose (LD50).

Necropsy: Gross necropsy was performed on all animals. Hemorrhagic areas in the stomach

and inflammation of the intestines were noted at necropsy.[6]

Subchronic Drinking Water Study of Barium Chloride
Dihydrate in Rats and Mice

Guideline: Conducted in compliance with FDA Good Laboratory Practice Regulations.[8]

Test Substance: Barium chloride dihydrate.

Species: Fischer 344/N rats and B6C3F1 mice.

Administration: In drinking water.

Concentrations: 0, 125, 500, 1,000, 2,000, and 4,000 ppm for 13 weeks (92 days).[3][9]

Observations: Daily observation for clinical signs of toxicity and mortality. Body weights and

water consumption were measured weekly.

Clinical Pathology: Hematology and serum chemistry parameters were evaluated at the end

of the study.

Endpoints: Mortality, body weight changes, water consumption, clinical pathology, and

histopathology of major organs. Renal toxicity was a key finding in mice at the highest dose.

[3][9]

Reproductive Assessment: A mating trial was included to assess reproductive performance.

[3]
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Long-Term Inhalation Carcinogenicity Study of
Cadmium Compounds in Rats

Test Substances: Aerosols of cadmium chloride, cadmium sulfate, cadmium sulfide, and

cadmium oxide.

Species: Wistar rats.

Exposure: Continuous exposure (22 hours/day, 7 days/week) for up to 18 months, or

discontinuous exposure (40 hours/week) for 6 months.[10][11]

Concentrations: Ranged from approximately 10 to 90 µg Cd/m³.

Animals per Group: 20-40 rats per group.[10][11]

Post-Exposure Observation: Animals were observed until death or up to 31 months after the

start of the study.

Endpoints: Incidence of lung tumors, mortality, and histopathological changes in the

respiratory tract.

Additional Analyses: Flow cytometric analysis of lung cell DNA and bronchoalveolar lavage

were performed as early indicators of carcinogenicity.[10]

Mechanisms of Toxicity and Signaling Pathways
The toxicity of barium cadmium laurate is a composite of the distinct mechanisms of its

constituent metals.

Cadmium Toxicity Pathways
Cadmium is a multi-faceted toxicant that exerts its effects through several interconnected

signaling pathways. A primary mechanism is the induction of oxidative stress. Cadmium

indirectly generates reactive oxygen species (ROS), leading to lipid peroxidation, protein

oxidation, and DNA damage. This oxidative stress activates several downstream signaling

cascades.
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The Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK, p38, and ERK, are

key responders to cadmium-induced stress. Activation of these pathways can lead to

inflammatory responses and apoptosis. Cadmium also interferes with calcium signaling,

disrupting intracellular calcium homeostasis and activating calcium-dependent signaling

pathways that can trigger cell death. Furthermore, cadmium can impact the p53 signaling

pathway, a critical regulator of the cell cycle and apoptosis, contributing to its carcinogenic

potential.

Cadmium (Cd²⁺) Reactive Oxygen
Species (ROS) Generation Oxidative Stress Upstream MAPK
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Apoptosis
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Click to download full resolution via product page

Caption: Cadmium induces oxidative stress, leading to the activation of MAPK signaling

pathways (JNK and p38), which in turn promote apoptosis and inflammation.
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Caption: Cadmium disrupts calcium homeostasis by increasing intracellular calcium levels,

leading to the activation of calmodulin and downstream signaling pathways that can result in

cell death.

Barium Toxicity Pathway
The primary mechanism of barium toxicity is its ability to act as a potent blocker of potassium

channels. Barium ions enter and occlude the pore of potassium channels, particularly the

inward-rectifier potassium channels, thereby inhibiting the flow of potassium ions out of the cell.

This leads to a shift of potassium from the extracellular to the intracellular compartment,

resulting in profound hypokalemia (low blood potassium). The resulting depolarization of the

cell membrane affects excitable tissues, leading to cardiac arrhythmias, muscle weakness, and

paralysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b099828?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Barium (Ba²⁺) Potassium (K⁺) ChannelBlocks K⁺ Efflux Blocked Hypokalemia
(Low Extracellular K⁺) Membrane Depolarization

Muscle Weakness
& Paralysis

Cardiac Arrhythmias

Click to download full resolution via product page

Caption: Barium blocks potassium channels, leading to hypokalemia and membrane

depolarization, which results in muscle weakness and cardiac arrhythmias.

Conclusion
The toxicological profile of barium cadmium laurate, inferred from the properties of its

constituent metals, indicates a significant health hazard. The cadmium component is of primary

concern, with established carcinogenicity and toxicity to the renal, skeletal, and respiratory

systems, mediated through mechanisms such as oxidative stress and disruption of cellular

signaling. The barium component contributes a distinct toxic profile, primarily targeting the

cardiovascular and neuromuscular systems through the blockade of potassium channels.

Given the lack of specific data on barium cadmium laurate, a precautionary approach is

warranted, and exposure to this compound should be minimized. Further research is needed to

understand the specific toxicokinetics and toxicodynamics of the combined salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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